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Compound of Interest

Compound Name: Fexofenadine-d3

Cat. No.: B12400786 Get Quote

An In-Depth Technical Guide to Fexofenadine-d3: Chemical Structure, Properties, and

Analytical Methodologies

Introduction
Fexofenadine is a second-generation antihistamine widely used in the treatment of allergic

rhinitis and chronic idiopathic urticaria.[1][2] It is the active carboxylic acid metabolite of

terfenadine and functions as a selective peripheral H1-receptor antagonist.[1][3] Unlike first-

generation antihistamines, fexofenadine does not readily cross the blood-brain barrier, resulting

in a significantly lower incidence of sedative effects.[1][2]

In the realm of drug development and clinical pharmacokinetics, the use of stable isotope-

labeled internal standards is the gold standard for quantitative analysis by mass spectrometry.

Fexofenadine-d3 is the deuterium-labeled analogue of fexofenadine, serving as an ideal

internal standard for bioanalytical assays.[4] Its chemical and physical properties are nearly

identical to fexofenadine, ensuring similar behavior during sample extraction and

chromatographic separation. However, its increased mass allows it to be distinguished from the

unlabeled drug by a mass spectrometer, enabling precise and accurate quantification in

complex biological matrices. This guide provides a comprehensive overview of the chemical

structure, properties, and key experimental protocols related to Fexofenadine-d3.

Chemical Structure and Properties
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Fexofenadine-d3 is structurally identical to fexofenadine, with the exception of three hydrogen

atoms being replaced by deuterium atoms. This isotopic substitution provides a mass shift

detectable by mass spectrometry without significantly altering the molecule's chemical

behavior.

IUPAC Name (Fexofenadine): 2-[4-[1-hydroxy-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-

yl]butyl]phenyl]-2-methylpropanoic acid.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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